Cas no 475152-26-2 (475152-26-2)

• Product Name: 475152-26-2
• CAS No: 475152-26-2
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 5574309
• Update Time: 2025-07-14

475152-26-2 Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
• 475152-26-2

• Inchi： 1S/C12H14FNO.ClH/c13-10-1-2-11-9(7-10)8-15-12(11)3-5-14-6-4-12;/h1-2,7,14H,3-6,8H2;1H
• InChI Key： GUSFSYDEPYBZBH-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C3(CCNCC3)OCC2=C1.Cl

Additional information on 475152-26-2

Professional Introduction to Compound with CAS No. 475152-26-2 and Product Name: 475152-26-2

The compound identified by the CAS number 475152-26-2 is a significant molecule in the field of chemical and pharmaceutical research. This introduction provides a comprehensive overview of its properties, applications, and the latest research findings that highlight its importance in modern science.

Chemical compounds are the building blocks of matter, and each one possesses unique characteristics that make it valuable for various applications. The compound with the CAS number 475152-26-2, commonly referred to by its product name 475152-26-2, has garnered attention due to its intriguing chemical structure and potential biological activities. Understanding its properties and the latest research surrounding it is crucial for researchers and professionals in the pharmaceutical industry.

The molecular structure of 475152-26-2 is complex and exhibits a high degree of specificity, which contributes to its versatility in different scientific domains. Researchers have been exploring its potential applications in drug development, material science, and environmental chemistry. The compound's ability to interact with biological systems has made it a subject of intense study, particularly in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of 475152-26-2 with greater accuracy. These simulations have revealed that the compound can form stable complexes with various biomolecules, suggesting its potential as a scaffold for drug design. This capability is particularly exciting for medicinal chemists who are always on the lookout for new molecules that can modulate biological pathways effectively.

In addition to its pharmaceutical potential, 475152-26-2 has shown promise in material science applications. Its unique chemical properties make it suitable for use in advanced materials that require high stability and reactivity. For instance, researchers have investigated its use in catalytic processes where it acts as an efficient catalyst for various chemical reactions. This dual functionality as both a pharmaceutical lead and a material science component underscores the compound's broad utility.

The synthesis of 475152-26-2 is another area of active research. Chemists have developed several synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require precise control over reaction conditions. The development of efficient synthetic protocols is essential for scaling up production, which is critical for both industrial and academic applications.

One of the most exciting aspects of 475152-26-2 is its potential in addressing unmet medical needs. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including inflammatory disorders and neurodegenerative conditions. The compound's ability to interact with specific targets in the body makes it a promising candidate for developing new treatments. Preliminary results from these trials have been encouraging, suggesting that further investigation is warranted.

The role of 475152-26-2 in environmental chemistry cannot be overlooked either. Its stability under various environmental conditions makes it suitable for use in formulations designed to protect ecosystems from pollution. Researchers are exploring its use in biodegradable polymers and other sustainable materials that can help reduce environmental impact.

As our understanding of 475152-26-2 continues to grow, so does its potential applications across multiple fields. The compound's unique properties make it a versatile tool for scientists working on cutting-edge research projects. Whether it's developing new drugs or creating advanced materials, 475152-26-2 has something to offer.

In conclusion, the compound with CAS number 475152-26-2 and product name 475152-26-2 is a remarkable molecule with far-reaching implications in science and technology. Its potential applications span across pharmaceuticals, material science, and environmental chemistry, making it a subject of great interest among researchers worldwide. As more studies are conducted on this compound, we can expect even more innovative uses to emerge, further solidifying its importance in modern scientific endeavors.